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Compound of Interest

Compound Name: Carulomycin A

CAS No.: 19462-07-8

Cat. No.: B11724338

Get Quote

Welcome to the Carulomycin A Technical Resource Hub. You are likely here because your in

vivo data for Carulomycin A (also known as Caerulomycin A) is showing high standard

deviations, inconsistent efficacy, or unexpected toxicity. As a 2,2'-bipyridine derivative with an

aldoxime functional group, Carulomycin A presents unique physicochemical challenges—

specifically regarding geometric isomerization, metal chelation, and solubility-limited

bioavailability.

This guide bypasses generic advice to address the root causes of experimental noise.

Part 1: Critical Formulation & Stability
Troubleshooting
Q: Why is my Carulomycin A precipitating upon dilution, even after dissolving in DMSO?

A: The "Crash-Out" Effect is likely due to high ionic strength in your vehicle or rapid dilution.

Carulomycin A is a hydrophobic bipyridine (
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). While soluble in DMSO, it is thermodynamically unstable in aqueous saline/PBS, leading to
micro-precipitation that is often invisible to the naked eye but catastrophic for dosing
consistency.

The Fix: The "Step-Down" Solubilization Protocol Do not inject straight DMSO stocks into

saline. Use a surfactant bridge.

Step Reagent Action Mechanism

1 DMSO (Anhydrous)
Dissolve powder at 20

mg/mL. Vortex 2 min.
Primary solvation.

2 PEG-400 or Tween-80
Add to DMSO stock

(ratio 1:1). Vortex.

Creates a surfactant

"cage" to prevent

aggregation.

3 Warm Saline (37°C)

Slowly add vehicle

dropwise while

vortexing.

Prevents thermal

shock and "crashing

out."

Target Final Vehicle: 5% DMSO / 5% Tween-80 / 90% Saline. Note: If dosing IP, ensure DMSO

< 10% to prevent chemical peritonitis, which confounds immune readouts.

Q: My LC-MS shows two peaks for the pure compound. Is my batch contaminated?

A: Likely not. You are observing E/Z Isomerization. Carulomycin A contains an aldoxime group

(-CH=N-OH). This double bond allows the molecule to flip between E (trans) and Z (cis)

isomers.

The Problem: The biological activity often resides predominantly in one isomer (typically the

E-isomer for bipyridines), but the Z-isomer may form in solution upon exposure to light or low

pH.

The Fix:

Shield from Light: Amber vials are non-negotiable.
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pH Buffering: Avoid acidic vehicles (pH < 5), which catalyze oxime hydrolysis or

isomerization.

QC Check: Run an HPLC check immediately before dosing. If the isomer ratio shifts >5%

between days, your dosing is inconsistent.

Part 2: Biological Variability & Experimental Design
Q: Why do I see unexpected toxicity or weight loss in the vehicle control group? Correction: If

the toxicity is in the drug group, read below. If in the vehicle, check DMSO %.

A: Carulomycin A is a metal chelator. The 2,2'-bipyridine core is a classic chelating motif for

transition metals (Iron, Zinc, Copper).

Variability Source: If your animals are on different diets (varying iron content) or if you use

metal-rich water, the drug may complex with these metals before reaching the target, or

deplete the animal's essential metals, causing off-target toxicity.

Protocol Adjustment:

Standardize animal chow (use defined diets, not grain-based chow which varies in metal

content).

Use chelation-grade water for vehicle preparation.

Q: In autoimmune models (e.g., EAE, Colitis), the efficacy is "all or nothing." Why? A: Baseline

Immune Status determines Carulomycin A activity. Carulomycin A acts by suppressing IFN-

-induced STAT1 signaling and enhancing TGF-

-Smad3. This mechanism is state-dependent.

If the animal's baseline inflammation is low (early disease), the drug has little substrate (IFN-

) to inhibit.

If inflammation is fulminant (late disease), the TGF-

enhancement may be overwhelmed.
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Recommendation: Stratify animals by disease score before randomization, rather than

randomizing at Day 0.

Part 3: Visualizing the Workflow
Workflow 1: Optimized Formulation Decision Tree
This logic gate ensures you do not dose precipitated suspension.
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Caption: Step-by-step logic to prevent "crashing out." If simple surfactant dilution fails,

switching to Cyclodextrin (HP-β-CD) is the mandatory rescue step.

Workflow 2: Mechanism-Based Variability Sources
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Understanding where the noise enters the biological system.
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Click to download full resolution via product page

Caption: The dual threat of Isomerization (chemical stability) and Chelation (biological

interaction) must be controlled to reduce experimental noise.

Part 4: Summary Data Tables
Table 1: Physicochemical Properties & Handling

Parameter Specification Impact on Variability

Synonyms
Caerulomycin A, Cerulomycin

A

Ensure you are not buying

"Ceruloplasmin" (protein).

MW 229.23 g/mol
Small molecule, rapid

clearance likely.

Solubility
DMSO (>10 mg/mL), Water

(<0.1 mg/mL)

High Risk. Aqueous buffers

cause precipitation.

Stability Light Sensitive (Oxime)
High Risk. Isomerization

changes potency.

pKa Basic pyridines (~4-5)
pH < 5 increases solubility but

risks hydrolysis.
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Table 2: Recommended Dosing Parameters (Mouse)
Based on standard bipyridine antibiotic protocols.

Parameter Recommendation Notes

Route IP or SC

Oral (PO) is variable due to

gastric acid effects on the

oxime.

Dose Range 1 - 10 mg/kg
Start low. Bipyridines can be

neurotoxic at high doses.

Frequency Daily (QD)
Likely short half-life (

).

Vehicle
5% DMSO / 5% Tween-80 /

Saline

Prepare fresh daily. Do not

store diluted stock.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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